Cas no 510738-21-3 (N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-phenoxyphenyl)guanidine)

• Product Name: N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-phenoxyphenyl)guanidine
• CAS No: 510738-21-3
• MF: C₁₈H₁₇N₅O₂
• MW: 335.359883069992
• MDL: MFCD03615519
• CID: 4714847
• Update Time: 2025-11-01

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-phenoxyphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• Cambridge id 7187611
• 2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)-1-(4-phenoxyphenyl)guanidine
• HMS2758J15
• N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-phenoxyphenyl)guanidine

• MDL： MFCD03615519
• Inchi： 1S/C18H17N5O2/c1-12-11-16(24)22-18(20-12)23-17(19)21-13-7-9-15(10-8-13)25-14-5-3-2-4-6-14/h2-11H,1H3,(H4,19,20,21,22,23,24)
• InChI Key： KJFCEDOEAVKEPY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)NC(N)=NC1=NC(C)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 570
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: -99℃
• Boiling Point: 509.8±52.0 °C at 760 mmHg
• Flash Point: 262.1±30.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-phenoxyphenyl)guanidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-phenoxyphenyl)guanidine

Recent Advances in the Study of N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-phenoxyphenyl)guanidine (CAS: 510738-21-3)

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-phenoxyphenyl)guanidine (CAS: 510738-21-3) is a novel guanidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, particularly its role as a modulator of specific biological pathways. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-phenoxyphenyl)guanidine involves a multi-step process that has been optimized in recent years to improve yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also developed scalable synthetic routes to facilitate its production for preclinical and clinical studies.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target protein kinases that play a critical role in cell proliferation and survival. These findings suggest its potential as a lead compound for the development of new anticancer and anti-inflammatory agents. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammation in animal models, with minimal off-target effects.

Recent preclinical evaluations have highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. These properties make it a promising candidate for further development. However, challenges remain, such as optimizing its solubility and reducing potential toxicity at higher doses. Ongoing research is focused on structural modifications to enhance its therapeutic index.

In conclusion, N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-phenoxyphenyl)guanidine represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity warrant further investigation to fully elucidate its therapeutic potential. Future studies should aim to explore its clinical applicability and address any remaining pharmacological challenges.